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Compound Name: Potassium;hydron;difluoride

Cat. No.: B15285998 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Potassium hydrogen difluoride, also known as potassium bifluoride, is an inorganic compound

with the chemical formula KHF₂. It is a colorless, crystalline solid that is highly soluble in water,

forming a weakly acidic solution. The compound is a salt composed of the potassium cation

(K⁺) and the bifluoride anion (HF₂⁻). The bifluoride anion is characterized by a strong hydrogen

bond between two fluoride atoms. Potassium hydrogen difluoride serves as a crucial

intermediate and reagent in various chemical processes, most notably as a precursor in the

industrial production of elemental fluorine and as a versatile fluorinating agent in organic

synthesis. Its utility also extends to applications in glass etching, as a flux in metallurgy, and as

a wood preservative. This guide provides a comprehensive overview of the properties,

synthesis, analysis, and applications of potassium hydrogen difluoride, tailored for a scientific

audience.

Chemical and Physical Properties
Potassium hydrogen difluoride is a white, hygroscopic crystalline solid. Key quantitative data for

this compound are summarized in the table below.
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Property Value Reference(s)

Chemical Formula KHF₂

Molecular Weight 78.10 g/mol [1][2]

Appearance
White to light gray crystalline

powder or lumps

Density 2.37 g/cm³ at 25 °C [1][2]

Melting Point 239 °C (decomposes) [1][2]

Solubility in Water 39.2 g/100 mL at 20 °C

pH (aqueous solution) Acidic

CAS Number 7789-29-9 [1][2]

Experimental Protocols
Synthesis of Potassium Hydrogen Difluoride
The primary method for the synthesis of potassium hydrogen difluoride involves the reaction of

a potassium base, such as potassium hydroxide (KOH) or potassium carbonate (K₂CO₃), with

hydrofluoric acid (HF).[3]

Reaction Equations:

KOH + 2HF → KHF₂ + H₂O

K₂CO₃ + 4HF → 2KHF₂ + H₂O + CO₂

Detailed Methodology (from Potassium Hydroxide):

Preparation of Reactants: Prepare a saturated solution of potassium hydroxide in a suitable

vessel. The vessel should be made of a material resistant to hydrofluoric acid, such as

polyethylene or a fluoropolymer.

Reaction: Slowly add hydrofluoric acid (typically 40-50% aqueous solution) to the potassium

hydroxide solution with constant stirring. The reaction is exothermic, and the temperature
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should be controlled by cooling the reaction vessel in an ice bath.

pH Control: Continue the addition of hydrofluoric acid until the pH of the reaction mixture

reaches 4-5. This ensures the complete conversion of potassium hydroxide to potassium

hydrogen difluoride.

Crystallization: Concentrate the resulting solution by evaporation, followed by cooling to

induce crystallization of potassium hydrogen difluoride.

Isolation and Drying: The crystals are isolated by filtration and washed with a small amount

of cold water. The product is then dried in a vacuum oven at a temperature below its

decomposition point to remove residual water.

Analytical Procedures
The purity of potassium hydrogen difluoride can be determined by acid-base titration with a

standardized solution of sodium hydroxide (NaOH).

Principle: Potassium hydrogen difluoride is an acidic salt and can be neutralized by a strong

base. The reaction proceeds as follows:

KHF₂ + NaOH → KF + NaF + H₂O

Methodology:

Sample Preparation: Accurately weigh approximately 0.5 g of the potassium hydrogen

difluoride sample and dissolve it in 50 mL of distilled water in a 250 mL Erlenmeyer flask.

Titration: Add 2-3 drops of phenolphthalein indicator to the solution. Titrate the solution with a

standardized 0.1 M sodium hydroxide solution until a persistent faint pink color is observed,

indicating the endpoint.

Calculation: The percentage purity of KHF₂ can be calculated using the following formula:

% Purity = (V × M × 78.10) / (W × 1000) × 100

Where:
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V = Volume of NaOH solution used (mL)

M = Molarity of the NaOH solution

78.10 = Molecular weight of KHF₂

W = Weight of the KHF₂ sample (g)

The water content in potassium hydrogen difluoride can be determined using the Karl Fischer

titration method.[4] Due to the slow dissolution of the salt in methanol, the addition of

formamide and titration at an elevated temperature (e.g., 50 °C) is recommended to facilitate

complete dissolution.[4]

Fourier-transform infrared (FTIR) spectroscopy can be used to identify and characterize

potassium hydrogen difluoride. The infrared spectrum of solid KHF₂ is characterized by specific

absorption bands corresponding to the vibrations of the bifluoride ion (HF₂⁻). The spectrum of

crystalline KHF₂ shows a doublet for the HF stretching (ν₃) and the combination band (ν₃ + ν₁).

[5]

Visualizations
Synthesis Workflow of Potassium Hydrogen Difluoride
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Caption: Synthesis workflow for potassium hydrogen difluoride.

Logical Relationships of KHF₂ Applications
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Caption: Applications of KHF₂ based on its chemical properties.

Applications in Research and Industry
Potassium hydrogen difluoride is a versatile compound with a wide range of applications

stemming from its chemical properties.

Production of Elemental Fluorine: The electrolysis of molten potassium hydrogen difluoride is

the primary industrial method for the production of elemental fluorine.[3]

Fluorinating Agent: It serves as a source of fluoride ions in various organic reactions,

facilitating the synthesis of fluorinated compounds which are important in pharmaceuticals

and agrochemicals.

Glass Etching: Aqueous solutions of potassium hydrogen difluoride are used to etch glass,

creating frosted or patterned surfaces.

Metallurgy: It is employed as a flux in soldering and brazing, aiding in the cleaning of metal

surfaces.

Chemical Intermediate: It is a precursor in the synthesis of other fluorine-containing

compounds.
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Wood Preservation: It is used as a component in some wood preservatives due to its biocidal

properties.

Safety and Handling
Potassium hydrogen difluoride is a corrosive and toxic substance. It can cause severe burns to

the skin, eyes, and respiratory tract upon contact or inhalation. Ingestion can be fatal. When

handling this compound, it is imperative to use appropriate personal protective equipment

(PPE), including chemical-resistant gloves, safety goggles, a face shield, and a respirator.

Work should be conducted in a well-ventilated area, preferably in a fume hood. In case of

contact, the affected area should be immediately flushed with copious amounts of water, and

medical attention should be sought.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b15285998?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/36630
https://www.sigmaaldrich.com/SG/en/product/sigald/239283
https://en.wikipedia.org/wiki/Potassium_bifluoride
https://www.merckmillipore.com/INTERSHOP/web/WFS/Merck-FI-Site/en_US/-/EUR/ShowDocument-File?ProductSKU=MDA_CHEM-188011&DocumentId=200512.3237.Appl&DocumentUID=1422&DocumentType=APPL&Language=EN&Country=NF&Origin=SERP
https://connectsci.au/ch/article-lookup/doi/10.1071/CH9771167
https://www.benchchem.com/product/b15285998#potassium-hydron-difluoride-molecular-weight-and-formula
https://www.benchchem.com/product/b15285998#potassium-hydron-difluoride-molecular-weight-and-formula
https://www.benchchem.com/product/b15285998#potassium-hydron-difluoride-molecular-weight-and-formula
https://www.benchchem.com/product/b15285998#potassium-hydron-difluoride-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15285998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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